Cas no 2648972-28-3 (2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid)

• Product Name: 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid
• CAS No: 2648972-28-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5845372
• PubChem ID: 165809069
• Update Time: 2025-05-25

2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648972-28-3
• EN300-1512738
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-28(4,25(32)33)30-24(31)14-15-27(2,3)16-17-29-26(34)35-18-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,23H,5,14-18H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SQGBZSTXWUOIBT-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid

Introduction to 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic Acid (CAS No. 2648972-28-3)

2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid, identified by its CAS number 2648972-28-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The intricate structure of this molecule, characterized by its complex amino acid-like backbone and functional groups, positions it as a potential candidate for various therapeutic applications.

The molecular framework of 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid incorporates several key features that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxy carbonyl group suggests strong interactions with biological targets, while the 4,4-dimethylhexanamido moiety provides stability and modularity for further chemical modifications. These structural elements are critical in determining the compound's reactivity and its potential pharmacological effects.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The fluorene-based moiety in this compound is particularly noteworthy, as fluorene derivatives have been extensively studied for their role in various biological processes. Studies have shown that fluorene-based compounds can exhibit potent activity against a range of targets, including enzymes and receptors involved in disease pathways. This makes 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid a valuable scaffold for designing new drugs.

In the context of contemporary pharmaceutical research, the development of peptidomimetics has become a focal point due to their ability to mimic natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to degradation. The structure of 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid closely resembles peptidomimetic motifs, which are known for their high affinity and selectivity towards biological targets. This similarity suggests that the compound may serve as an effective tool for investigating peptide-receptor interactions and developing new therapeutic strategies.

The carbonyl group within the molecule is another critical feature that contributes to its potential biological activity. Carbonyl-containing compounds are well-known for their ability to participate in hydrogen bonding and form stable interactions with biological targets. This property is particularly relevant in drug design, where the optimization of binding interactions is essential for achieving high efficacy and selectivity. The strategic placement of the fluorenylmethoxy carbonyl group in 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid enhances its potential as a pharmacophore.

Furthermore, the dimethylhexanamido portion of the molecule provides a flexible yet stable backbone that can be modified to fine-tune its biological properties. This modular design allows researchers to explore various structural variations and optimize the compound's activity against specific targets. The combination of these features makes 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid a versatile compound with broad applications in drug discovery.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design (SBDD), where the three-dimensional structure of a target protein is used to guide the development of novel inhibitors or agonists. The complex architecture of 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid, with its multiple functional groups and rigid heterocyclic core, makes it an ideal candidate for SBDD approaches. By understanding how this compound interacts with its target(s), researchers can develop more effective drugs with improved pharmacokinetic properties.

The synthesis and characterization of this compound have been subjects of interest in synthetic organic chemistry circles. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic methodologies that enable the preparation of such intricate molecules.

The potential applications of 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbutanoic acid extend beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a probe for studying enzyme mechanisms. Additionally, its ability to interact with biological targets suggests applications in diagnostic imaging and biomarker discovery.

In conclusion, 2-[6-{[([9H-fluoren-9 -yl)methoxy]carbonyl} amino)- 4 , 4 - dimethylhexan amide ] - 2 - methyl butanoic acid (CAS No . 264897 2 - 28 - 3 ) represents a significant advancement in pharmaceutical research due to its intricate structure and promising biological activities . Its potential applications span across drug discovery , enzyme inhibition , and diagnostic imaging , making it a valuable asset in modern medicinal chemistry . As research continues to uncover new insights into its properties , this compound is poised to play an increasingly important role in developing next-generation therapeutics .